5-Methyldeca-6,8-dien-5-OL

• CAS No.: 88691-60-5
• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 5-methyldeca-6,8-dien-5-ol
• InChI: InChI=1S/C11H20O/c1-4-6-8-10-11(3,12)9-7-5-2/h4,6,8,10,12H,5,7,9H2,1-3H3
• InChI Key: XRZARGCFAZRBPX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C)(C=CC=CC)O

Description

5-Methyldeca-6,8-dien-5-OL is an organic compound characterized by its unique structure, which includes a methyl group and two double bonds within a ten-carbon chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyldeca-6,8-dien-5-OL typically involves the use of elimination reactions to form the double bonds. One common method is the beta elimination reaction, where a proton from the beta position is removed along with a leaving group, resulting in the formation of a double bond . The reaction conditions often include the use of strong bases and elevated temperatures to facilitate the elimination process.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar elimination reactions. The process can be optimized by using continuous flow reactors to ensure consistent reaction conditions and high yields. Additionally, the use of catalysts can enhance the efficiency of the reaction, making it more suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions

5-Methyldeca-6,8-dien-5-OL undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of alcohols, ketones, or carboxylic acids.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, leading to the formation of alkanes or alcohols.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents like lithium aluminum hydride or sodium borohydride for reduction. Substitution reactions may involve reagents such as halogens or alkylating agents .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of this compound can yield ketones or carboxylic acids, while reduction can produce alkanes or alcohols .

Scientific Research Applications

5-Methyldeca-6,8-dien-5-OL has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a model compound in studying reaction mechanisms.

Biology: The compound is studied for its potential biological activity, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of fragrances, flavors, and other specialty chemicals

Mechanism of Action

The mechanism of action of 5-Methyldeca-6,8-dien-5-OL involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-Methyldeca-6,8-dien-5-OL include:

9-Methyldeca-3,8-dien-1-ol: This compound has a similar structure but with different positions of the double bonds and functional groups.

p-Mentha-2,8-dien-1-ol: This compound is structurally similar but has a different arrangement of the carbon chain and functional groups.

Uniqueness

This compound is unique due to its specific arrangement of the methyl group and double bonds within the ten-carbon chain.